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For Researchers, Scientists, and Drug Development Professionals

Introduction and Application Notes
Calcium lignosulfonate, a byproduct of the sulfite pulping process of wood, is a versatile and

cost-effective excipient used extensively in agrochemical formulations. It is an amorphous,

water-soluble, brown powder that serves multiple functions in pesticide products, primarily due

to its properties as an anionic polyelectrolyte.[1][2] Its natural origin, biodegradability, and non-

toxic profile make it an environmentally friendly choice suitable for conventional and organic

farming applications.[3]

The primary roles of calcium lignosulfonate in pesticide formulations include:

Dispersing Agent: In both liquid and solid formulations, pesticide active ingredients (AIs) exist

as fine particles. Calcium lignosulfonate adsorbs onto the surface of these particles,

imparting a negative charge. This causes the particles to repel each other, preventing them

from agglomerating or clumping together, which ensures a uniform and stable suspension.[4]

[5] This is critical for formulation types like Suspension Concentrates (SC) and Wettable

Powders (WP).

Wetting Agent: It reduces the surface tension between the pesticide powder and water,

allowing the powder to be readily incorporated into the spray tank and form a suspension.[3]

[6] This is a key performance indicator for Wettable Powders.
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Binder: In granular or powdered formulations, calcium lignosulfonate acts as a binder,

improving the physical integrity of granules and reducing dust formation.[7] This enhances

handler safety and ensures accurate application.

Emulsifier: While not its primary function, it can contribute to the stability of oil-in-water

emulsions.[2]

By improving the physical stability and application properties of pesticides, calcium

lignosulfonate enhances their biological efficacy and provides a more consistent performance

in the field.[3]

Pesticide Formulation Protocols
The following protocols are provided as general guidelines. The exact percentages of each

component will vary depending on the specific active ingredient, its physical properties, and the

desired final product characteristics. Optimization is typically required for each new formulation.

Protocol 1: Wettable Powder (WP) Formulation
Wettable powders are dry formulations designed to be mixed with water to form a sprayable

suspension.[8][9] Constant agitation is required in the spray tank to keep the particles

suspended.[10]

1. Objective: To prepare a stable, effective Wettable Powder formulation containing 50% of a

solid, water-insoluble active ingredient.

2. Materials & Equipment:

Active Ingredient (AI): e.g., a fungicide or insecticide (solid, technical grade)

Calcium Lignosulfonate (Dispersing Agent)

Anionic Wetting Agent (e.g., Sodium Lauryl Sulfate)

Inert Carrier/Filler (e.g., Kaolin clay, Silica)

Air Mill or Hammer Mill
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Ribbon or V-type Blender

3. Formulation Procedure:

Pre-milling: Reduce the particle size of the technical Active Ingredient using an appropriate

mill. The target particle size is typically in the range of 5-15 µm.

Pre-blending: In a separate container, thoroughly mix the dispersing agent (Calcium

Lignosulfonate), wetting agent, and a portion of the inert carrier.

Final Blending: Add the milled Active Ingredient and the remaining inert carrier to the pre-

blended excipients in a ribbon or V-type blender.

Homogenization: Blend the components until a uniform, free-flowing powder is achieved. The

blending time will depend on the equipment and batch size but is typically 15-30 minutes.

Milling (Optional): If the initial AI milling was insufficient, the final blended formulation can be

passed through an air mill to ensure homogeneity and the desired particle size distribution.

Packaging: Package the final product in moisture-proof containers.

Data Presentation: Example Wettable Powder (WP) Composition

Component Function
Typical
Concentration (%
w/w)

Example
Concentration (%
w/w)

Active Ingredient Pesticide 10 - 80% 50.0%

Calcium

Lignosulfonate
Dispersing Agent 2 - 10% 5.0%[11]

Wetting Agent Wetting 1 - 5% 2.0%

Inert Carrier/Filler Diluent / Flow Aid To 100% 43.0%

Protocol 2: Suspension Concentrate (SC) Formulation
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Suspension Concentrates (also known as flowables) are stable dispersions of solid active

ingredients in a liquid, typically water.[7] They are advantageous due to the absence of dust

and ease of handling.[2]

1. Objective: To prepare a stable, fluid Suspension Concentrate formulation containing 40%

(w/v) of a solid, water-insoluble active ingredient.

2. Materials & Equipment:

Active Ingredient (AI): (solid, technical grade)

Calcium Lignosulfonate (Dispersing Agent)

Wetting Agent

Antifreeze Agent (e.g., Propylene Glycol)

Thickening Agent (e.g., Xanthan Gum)

Antifoam Agent (e.g., Silicone-based)

Preservative

Deionized Water

High-shear mixer

Bead Mill (horizontal or vertical)

3. Formulation Procedure:

Prepare Aqueous Phase: In a mixing vessel, combine deionized water, the antifreeze agent,

wetting agent, antifoam agent, and Calcium Lignosulfonate. Mix until all components are fully

dissolved.

Create Mill Base: While mixing the aqueous phase at high speed, slowly add the solid Active

Ingredient powder. Continue mixing until a homogenous slurry (the "mill base") is formed.
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Wet Milling: Pass the mill base through a bead mill to reduce the particle size of the active

ingredient. The target is a mean particle size of < 5 µm with a D90 < 10 µm.[12][13] Monitor

the particle size distribution periodically during milling. Milling time can range from 30 to 90

minutes depending on the AI and equipment.[14]

Prepare Thickener Gel: In a separate vessel, slowly disperse the thickening agent (Xanthan

Gum) into a portion of water under shear to form a vortex, avoiding clumps. Allow it to

hydrate fully to form a smooth gel.

Final Formulation: Transfer the milled slurry to a final mixing tank. While stirring gently, add

the pre-hydrated thickener gel, the preservative, and any remaining water to adjust to the

final volume.

Deaeration: Continue to mix at a slow speed until the formulation is uniform and any

entrapped air has been removed.

Packaging: Package in appropriate sealed containers.

Data Presentation: Example Suspension Concentrate (SC) Composition

Component Function
Typical Concentration (%
w/w)

Active Ingredient Pesticide 20 - 50%

Calcium Lignosulfonate Dispersing Agent 2 - 8%

Wetting Agent Wetting/Dispersion Aid 1 - 5%

Antifreeze Agent Freeze-point depression 5 - 10%

Thickening Agent
Rheology modifier / Anti-

settling
0.1 - 0.5%

Antifoam Agent Processing aid / Tank-mix aid 0.1 - 1.0%

Preservative Microbial control 0.1 - 0.5%

Water Carrier To 100%
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Experimental Protocols for Formulation Evaluation
The following are key experiments to assess the quality and stability of the prepared

formulations, based on internationally recognized CIPAC methods.[1]

Experiment 1: Determination of Suspensibility (CIPAC
MT 184)
This test evaluates the ability of a formulation to remain in a stable suspension after dilution in

water.

Principle: A suspension of a known concentration is prepared in a measuring cylinder and

allowed to stand for a set period (e.g., 30 minutes). The top 9/10ths of the liquid are

removed, and the amount of active ingredient remaining in the bottom 1/10th is determined.

From this, the percentage of AI still in suspension is calculated.[3][15]

Procedure:

Prepare 250 mL of the pesticide dilution in a measuring cylinder using CIPAC Standard

Water D at the highest recommended application rate.

Invert the cylinder 30 times and place it in a constant temperature bath (e.g., 30 ± 1 °C) for

30 minutes.

After 30 minutes, carefully remove the cylinder. Using a suction tube, draw off the top 225

mL (9/10ths) of the suspension over 10-15 seconds.

Transfer the remaining 25 mL (1/10th) and any sediment to a 250 mL volumetric flask.

Assay the contents of the flask for the active ingredient using a suitable analytical method

(e.g., HPLC).

Calculate the suspensibility using the formula: Suspensibility (%) = 111 * ( (c - q) / c )

where: c = mass of AI in the initial sample taken q = mass of AI found in the bottom 1/10th

Experiment 2: Wettability Test (CIPAC MT 53.3)
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This test measures the time it takes for a wettable powder to become completely wetted when

dropped into water.

Principle: A specified amount of powder is dropped onto the surface of water in a beaker. The

time required for the powder to sink and become completely wet is recorded.[16]

Procedure:

Add 100 mL of CIPAC Standard Water D to a 250 mL beaker.

Weigh out a specified amount of the WP sample (e.g., 5 g).

Drop the sample from a height of 10 cm onto the center of the water surface.

Start a stopwatch immediately.

Record the time in seconds for the powder to become completely submerged and wet

without swirling.

A good quality WP should have a wetting time of less than 1 minute.

Experiment 3: Particle Size Distribution Analysis
This is critical for SC formulations to ensure stability and biological efficacy.[5]

Principle: Laser diffraction is used to measure the size distribution of particles in the

formulation. A laser beam is passed through a dispersed sample, and the scattered light

pattern is measured by detectors. The angle and intensity of the scattered light are related to

the particle size.[12]

Procedure:

Prepare the sample for analysis by diluting the SC formulation in water to an appropriate

obscuration level for the instrument.

Use the instrument's software to measure the particle size distribution.

Record key parameters:
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D(v, 0.5) or Dv50: The median particle size (50% of particles are smaller than this

value).

D(v, 0.9) or Dv90: 90% of the particle volume is contained in particles smaller than this

value. This value is critical for identifying oversized particles that could cause nozzle

blockage.

The ideal distribution is a narrow, monomodal curve with a mean size between 3-5

microns and a Dv90 below 10 microns.[13]

Data Presentation: Summary of Quality Control Parameters

Parameter Formulation Type Method
Acceptance
Criteria

Suspensibility WP, SC CIPAC MT 184 > 80% after 30 min

Wetting Time WP CIPAC MT 53.3 < 60 seconds

Persistent Foam WP, SC CIPAC MT 47.3 < 60 mL after 1 min

Wet Sieve Test WP, SC CIPAC MT 185
< 2% retained on 75

µm sieve

Particle Size (Dv90) SC Laser Diffraction < 10 µm

pH WP, SC CIPAC MT 75.3 Typically 5 - 9

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://michberk.com/beadmillingofpesticideformulation.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Active Ingredient Pre-Milling

Calcium Lignosulfonate
Wetting Agent
Inert Carrier

Blending Final Milling
(Optional) Packaging

Aqueous Phase Preparation

Milling & Formulation

Water

Dissolve

Ca Lignosulfonate Antifreeze, Wetting Agent

Create Mill Base
(High Shear Mixing)

Active Ingredient

Bead Milling

Final Mixing

Packaging

Thickener Gel
(Prepared Separately)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1668223?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668223?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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